(-)-Corey lactone benzoate
(-)-Corey lactone benzoate
Brand Name:
Vulcanchem
CAS No.:
39746-00-4
VCID:
VC21118852
InChI:
InChI=1S/C15H16O5/c16-8-11-10-6-14(17)19-12(10)7-13(11)20-15(18)9-4-2-1-3-5-9/h1-5,10-13,16H,6-8H2/t10-,11-,12+,13-/m1/s1
SMILES:
C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)CO
Molecular Formula:
C15H16O5
Molecular Weight:
276.28 g/mol
(-)-Corey lactone benzoate
CAS No.: 39746-00-4
Cat. No.: VC21118852
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 39746-00-4 |
|---|---|
| Molecular Formula | C15H16O5 |
| Molecular Weight | 276.28 g/mol |
| IUPAC Name | [(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate |
| Standard InChI | InChI=1S/C15H16O5/c16-8-11-10-6-14(17)19-12(10)7-13(11)20-15(18)9-4-2-1-3-5-9/h1-5,10-13,16H,6-8H2/t10-,11-,12+,13-/m1/s1 |
| Standard InChI Key | OBRRYUZUDKVCOO-FVCCEPFGSA-N |
| Isomeric SMILES | C1[C@H]2[C@H](CC(=O)O2)[C@H]([C@@H]1OC(=O)C3=CC=CC=C3)CO |
| SMILES | C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)CO |
| Canonical SMILES | C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)CO |
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